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Compound of Interest

Compound Name: Trimethylammonium nitrate

Cat. No.: B13748938 Get Quote

An In-depth Technical Guide to
Trimethylammonium Nitrate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and

available technical data for trimethylammonium nitrate. It is intended to serve as a

foundational resource for professionals engaged in research and development.

Core Chemical Properties
Trimethylammonium nitrate is an organic salt with the molecular formula C3H10N2O3.[1][2]

[3] It is composed of a trimethylammonium cation ([C3H9N]H+) and a nitrate anion (NO3-).[1]

[4] This compound is classified within the broader categories of nitrogen compounds and

ammonium compounds.[1][2][5]

A summary of the key quantitative properties of trimethylammonium nitrate is presented in

the table below. This data is compiled from various chemical databases and literature sources.
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Property Value Source(s)

IUPAC Name trimethylazanium;nitrate [4]

CAS Number 25238-43-1 [1][2][6]

Molecular Formula C3H10N2O3 [1][2][3]

Molecular Weight 122.12 g/mol [1][3][4]

Canonical SMILES
C--INVALID-LINK--C.--

INVALID-LINK--([O-])[O-]
[2][4]

InChI Key
YSXXGOKILPYXSH-

UHFFFAOYSA-O
[1][4]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Heavy Atom Count 8 [2]

Complexity 26.8 [2]

Note: Specific experimental data for properties such as melting point, boiling point, and density

are not consistently reported in the surveyed literature. Some sources provide estimated values

or data for related compounds, which have been omitted here to avoid confusion.

Chemical Structure
The structure of trimethylammonium nitrate is characterized by an ionic bond between the

trimethylammonium cation and the nitrate anion. The cation consists of a central nitrogen atom

bonded to three methyl groups and one hydrogen atom, resulting in a positive charge on the

nitrogen. The nitrate anion has a central nitrogen atom double-bonded to one oxygen atom and

single-bonded to two other oxygen atoms, which carry a delocalized negative charge.
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Caption: Ionic structure of Trimethylammonium Nitrate.

Experimental Protocols
Detailed experimental protocols for the characterization of trimethylammonium nitrate, such

as IR, NMR, or thermal analysis (TGA, DSC), are not extensively detailed in the readily

available literature. However, synthesis methodologies are described.
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A primary method for synthesizing alkylammonium nitrate salts involves the acid-base reaction

between the amine and nitric acid.[4]

Reaction Workflow:

Reactants

Process

Product

Trimethylamine
(C₃H₉N)

Acid-Base Neutralization
(in aqueous solution)

Nitric Acid
(HNO₃)

Trimethylammonium Nitrate
(C₃H₁₀N₂O₃)

Yields

Click to download full resolution via product page

Caption: Synthesis of Trimethylammonium Nitrate.

Methodology:

Reactant Preparation: An aqueous solution of trimethylamine is prepared.

Reaction: Nitric acid is carefully added to the trimethylamine solution, typically under

cooling, to control the exothermic neutralization reaction.

Product Isolation: The resulting solution contains trimethylammonium nitrate. The

product can be isolated by evaporation of the solvent (water).
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Purification: Further purification can be achieved through recrystallization from an

appropriate solvent.

An alternative, less direct synthesis route involves the reaction of ammonium nitrate with

formaldehyde. This process, however, typically results in a mixture of mono-, di-, and

trimethylamine nitrates and requires subsequent separation steps.[7]

Stability and Decomposition
While specific thermal analysis data for trimethylammonium nitrate is sparse, the thermal

behavior of related ammonium salts provides some insight. Generally, ammonium nitrates can

undergo thermal decomposition. For the related compound tetramethylammonium nitrate,

studies have shown that decomposition can proceed via dissociation into trimethylamine and

methyl nitrate.[8] It is plausible that trimethylammonium nitrate's decomposition could be

initiated by a similar dissociation into trimethylamine and nitric acid.[4]

Applications and Biological Relevance
Trimethylammonium nitrate and compounds containing the trimethylammonium functional

group have applications in several fields.

Material Science: The trimethylammonium group is utilized in the development of anion-

exchange resins, which can be applied to water treatment for the removal of anions like

nitrate.[4]

Atmospheric Chemistry: Its precursor, trimethylamine, reacts with nitric acid in the

atmosphere, playing a role in the formation and transformation of aerosols.[4]

Analytical Chemistry: The trimethylammonium moiety is a component of isotopic tags used

for the quantitative analysis of peptides in mass spectrometry.[4]

From a safety perspective, nitrogen compounds, including nitrates, can present certain

hazards. One noted toxic effect is the risk of methemoglobinemia, a condition where

hemoglobin is oxidized and cannot effectively transport oxygen.[4][5] Standard laboratory

safety precautions should be employed when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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